3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol

• IUPAC Name: 3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3-yl)propan-1-ol
• InChI: InChI=1S/C21H19N3O2/c22-20-18-17(15-8-3-1-4-9-15)19(16-10-5-2-6-11-16)26-21(18)23-14-24(20)12-7-13-25/h1-6,8-11,14,22,25H,7,12-13H2
• InChI Key: VYWIJCAKURFOFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC3=C2C(=N)N(C=N3)CCCO)C4=CC=CC=C4
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol, also known as Furo[2,3-d]pyrimidine-4-amine, is a chemical compound that has gained attention in scientific research. This compound is a heterocyclic organic molecule that contains a furo[2,3-d]pyrimidine ring system with a phenyl group and an imino group attached to it.

Mechanism of Action

The mechanism of action of 3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of enzymes involved in cancer cell growth, viral replication, and bacterial cell division.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol have been studied in vitro and in vivo. In vitro studies have shown that the compound can induce apoptosis (programmed cell death) in cancer cells and inhibit viral replication. In vivo studies have shown that the compound can inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol in lab experiments is its potential pharmacological properties, which make it a promising candidate for drug development. However, a limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol. One direction is to further investigate its mechanism of action and identify the specific enzymes it targets. Another direction is to explore its potential as a therapeutic agent for cancer, viral infections, and bacterial infections. Additionally, future research could focus on improving the solubility of the compound to make it more suitable for use in experiments.

Scientific Research Applications

3-(4-imino-5,6-diphenylfuro[2,3-d]pyrimidin-3(4H)-yl)-1-propanol has been studied for its potential pharmacological properties. It has been found to have anticancer, antiviral, and antimicrobial activities. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. It has also been found to inhibit the replication of the hepatitis C virus and the Zika virus. Additionally, the compound has exhibited antibacterial activity against various strains of bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA).